Cas no 106015-28-5 (2-Propanone, 1-(2,3-difluoro-6-nitrophenoxy)-3-fluoro-)

• Product Name: 2-Propanone, 1-(2,3-difluoro-6-nitrophenoxy)-3-fluoro-
• CAS No: 106015-28-5
• MF: C₉H₆F₃NO₄
• MW: 249.143453121185
• CID: 1169277
• PubChem ID: 14345949
• Update Time: 2025-04-20

2-Propanone, 1-(2,3-difluoro-6-nitrophenoxy)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2,3-difluoro-6-nitrophenoxy)-3-fluoro-
• 1-(2,3-difluoro-6-nitrophenoxy)-3-fluoropropan-2-one
• 106015-28-5
• DTXSID80559208

• Inchi： 1S/C9H6F3NO4/c10-3-5(14)4-17-9-7(13(15)16)2-1-6(11)8(9)12/h1-2H,3-4H2
• InChI Key： ADWWSIJKXAWHEL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OCC(CF)=O)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 249.02488
• Monoisotopic Mass: 249.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44